n-Hexyltrichlorosilane
n-Hexyltrichlorosilane
Hexyltrichlorosilane is a colorless liquid with a pungent odor. It is decomposed by moist air or water to hydrochloric acid with evolution of heat. It is corrosive to metals and tissue. It is used as a chemical intermediate.
Brand Name:
Vulcanchem
CAS No.:
928-65-4
VCID:
VC0129522
InChI:
InChI=1S/C6H13Cl3Si/c1-2-3-4-5-6-10(7,8)9/h2-6H2,1H3
SMILES:
CCCCCC[Si](Cl)(Cl)Cl
Molecular Formula:
C6H13Cl3Si
Molecular Weight:
219.6 g/mol
n-Hexyltrichlorosilane
CAS No.: 928-65-4
Reference Standards
VCID: VC0129522
Molecular Formula: C6H13Cl3Si
Molecular Weight: 219.6 g/mol
CAS No. | 928-65-4 |
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Product Name | n-Hexyltrichlorosilane |
Molecular Formula | C6H13Cl3Si |
Molecular Weight | 219.6 g/mol |
IUPAC Name | trichloro(hexyl)silane |
Standard InChI | InChI=1S/C6H13Cl3Si/c1-2-3-4-5-6-10(7,8)9/h2-6H2,1H3 |
Standard InChIKey | LFXJGGDONSCPOF-UHFFFAOYSA-N |
SMILES | CCCCCC[Si](Cl)(Cl)Cl |
Canonical SMILES | CCCCCC[Si](Cl)(Cl)Cl |
Boiling Point | 190.0 °C 190 °C |
Colorform | Colorless liquid |
Density | 1.1100 g/cu cm at 20 °C |
Physical Description | Hexyltrichlorosilane is a colorless liquid with a pungent odor. It is decomposed by moist air or water to hydrochloric acid with evolution of heat. It is corrosive to metals and tissue. It is used as a chemical intermediate. Liquid |
Description | Hexyltrichlorosilane is a colorless liquid with a pungent odor. It is decomposed by moist air or water to hydrochloric acid with evolution of heat. It is corrosive to metals and tissue. It is used as a chemical intermediate. |
Shelf Life | Fumes strongly in moist air. |
Synonyms | Trichlorohexyl-silane; 1,1,1-Trichloro-1-silaheptane; 1-Hexyltrichlorosilane; Hexyltrichlorosilane; NSC 139843; Trichlorohexylsilane |
PubChem Compound | 13571 |
Last Modified | Nov 11 2021 |
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